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Compound of Interest

Compound Name: Rociletinib

Cat. No.: B611991

Welcome to the technical support center for rociletinib. This resource is designed to assist
researchers, scientists, and drug development professionals with the effective laboratory use of
rociletinib, focusing on solubility and formulation for experimental studies.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for preparing a stock solution of rociletinib?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing rociletinib stock
solutions. Rociletinib exhibits high solubility in DMSO.[1] For optimal results, use fresh,
anhydrous DMSQO, as it can absorb moisture, which may reduce the solubility of the compound.

[1]
Q2: Can I dissolve rociletinib in aqueous solutions like PBS or water?

A2: Rociletinib is insoluble in water.[1][2] Therefore, direct dissolution in phosphate-buffered
saline (PBS) or other aqueous buffers is not recommended as it will result in poor solubility and
potential precipitation.

Q3: Is rociletinib soluble in ethanol?
A3: No, rociletinib is reported to be insoluble in ethanol.[1][2]

Q4: My rociletinib solution in DMSO appears cloudy or has precipitated. What should | do?
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A4: Cloudiness or precipitation can occur for a few reasons. First, ensure that the DMSO used
is of high purity and anhydrous, as absorbed water can decrease solubility.[1] Second, gentle
warming and sonication can aid in complete dissolution, especially for higher concentrations.[3]
If precipitation occurs upon dilution into aqueous media for cell culture, ensure the final DMSO
concentration is kept low (typically below 0.5%) and that the dilution is done rapidly with
thorough mixing.

Q5: How should | store my rociletinib stock solution?

A5: Rociletinib stock solutions in DMSO should be stored at -20°C or -80°C for long-term
stability.[4] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

Solubility Data

The following table summarizes the solubility of rociletinib in common laboratory solvents.

Solvent Solubility Notes

Can be increased to 125
mg/mL with ultrasonication and

warming to 60°C.[3] Use fresh

DMSO 100 mg/mL (180.0 mM)[1] )
DMSO to avoid reduced
solubility due to moisture
absorption.[1]

Water Insoluble (<1 mg/mL)[1][2]

Ethanol Insoluble (<1 mg/mL)[1][2]

Note: The hydrobromide salt of rociletinib shows solubility of > 59 mg/mL in DMSO and is also
insoluble in water (< 0.1 mg/mL).[5]

Experimental Protocols
In Vitro Formulation: Preparation of Rociletinib Stock
Solution
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This protocol describes the preparation of a 10 mM rociletinib stock solution in DMSO.

Materials:

Rociletinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:

e Weighing: Accurately weigh the desired amount of rociletinib powder. For example, to
prepare 1 mL of a 10 mM stock solution (Rociletinib MW: 555.55 g/mol ), you would need
5.56 mg of rociletinib.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the rociletinib powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
gentle warming or sonication can be used to facilitate dissolution.

» Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes and store
at -20°C or -80°C.

In Vivo Formulation: Preparation for Oral Gavage

For animal studies, rociletinib can be formulated for oral administration. It's important to note
that a hydrobromide salt form of rociletinib has been developed to improve its
pharmacokinetic properties.[6] Below are two example vehicle formulations.

Formulation 1: PEG300/Tween-80/Saline Vehicle
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This formulation results in a clear solution.[3]

Materials:

Rociletinib powder

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Procedure:

Prepare a stock solution of rociletinib in DMSO (e.g., 25 mg/mL).

e In a separate tube, prepare the vehicle by mixing the components in the following ratio: 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

» Add the rociletinib stock solution to the vehicle to achieve the final desired concentration.
For example, to achieve a final concentration of 2.5 mg/mL, add 1 part of the 25 mg/mL
stock to 9 parts of the vehicle.

o Vortex the final formulation thoroughly to ensure a homogenous solution.
Formulation 2: Corn Oil Vehicle

This formulation also results in a clear solution.[3]

Materials:

e Rociletinib powder

e DMSO

e Corn oil
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Procedure:

Prepare a stock solution of rociletinib in DMSO (e.g., 25 mg/mL).

In a separate tube, prepare the vehicle by mixing 10% DMSO with 90% corn oil.

Add the rociletinib stock solution to the vehicle to achieve the desired final concentration.

Vortex the final formulation thoroughly.

Visualized Workflows
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Workflow for In Vitro Rociletinib Solution Preparation
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Caption: Workflow for preparing rociletinib stock solutions for in vitro use.
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Workflow for In Vivo Rociletinib Oral Formulation
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Caption: Workflow for preparing rociletinib oral formulations for in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rociletinib Technical Support Center: Solubility and
Formulation Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611991#rociletinib-solubility-and-formulation-for-lab-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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